Cas no 2097964-60-6 (2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2097964-60-6
• MF: C₁₁H₁₂F₂N₄
• MW: 238.236588478088
• CID: 5723485
• PubChem ID: 121210779
• Update Time: 2025-10-29

2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2097964-60-6
• 2-[2-(difluoromethyl)-5-pyridin-2-ylpyrazol-3-yl]ethanamine
• AKOS026720867
• 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• F2198-0388
• 1H-Pyrazole-5-ethanamine, 1-(difluoromethyl)-3-(2-pyridinyl)-

• Inchi： 1S/C11H12F2N4/c12-11(13)17-8(4-5-14)7-10(16-17)9-3-1-2-6-15-9/h1-3,6-7,11H,4-5,14H2
• InChI Key： YYFKFEAKSOTZDU-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC(C2C=CC=CN=2)=N1)CCN)F

Computed Properties

• Exact Mass: 238.10300272g/mol
• Monoisotopic Mass: 238.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 348.0±42.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)

Additional information on 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2097964-60-6 and Product Name: 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

Compound with the CAS number 2097964-60-6 and the product name 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethyl group, a pyridin-2-yl substituent, and a pyrazol core makes it a versatile scaffold for designing novel bioactive molecules.

The difluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for further exploration in drug discovery. This moiety has been extensively studied for its ability to improve pharmacokinetic properties, including bioavailability and resistance to metabolic degradation. In recent years, compounds incorporating difluoromethyl groups have shown promise in treating various diseases, particularly in oncology and infectious diseases.

The pyridin-2-yl substituent further contributes to the compound's pharmacological profile by influencing its binding affinity and selectivity. Pyridine derivatives are well-documented for their role in modulating biological pathways, including G-protein coupled receptors (GPCRs), kinases, and other enzyme systems. The integration of this group into the molecular framework of 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine suggests potential therapeutic applications in areas such as neurological disorders, cardiovascular diseases, and autoimmune conditions.

The pyrazol core is another critical component that imparts unique chemical and biological properties to the compound. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms within the pyrazole ring facilitates interactions with biological targets, making it an ideal platform for drug design. Researchers have leveraged the versatility of pyrazole scaffolds to develop molecules with enhanced efficacy and reduced side effects.

Recent studies have highlighted the significance of multi-target inhibition in addressing complex diseases. The compound 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine exhibits promising characteristics as a multi-target binder due to its combined structural features. This dual functionality allows it to interact with multiple receptors or enzymes simultaneously, potentially leading to synergistic therapeutic effects. Such an approach is particularly relevant in treating multifactorial diseases where modulation of multiple pathways is required.

In addition to its structural advantages, the compound has shown encouraging results in preclinical studies. These studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance, research indicates that the difluoromethyl group enhances binding affinity to certain enzymes, while the pyridin-2-yl moiety contributes to selectivity against off-target interactions. This balance between potency and selectivity is crucial for developing safe and effective drugs.

The synthesis of 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine involves sophisticated chemical methodologies that highlight advancements in synthetic organic chemistry. The use of transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques has enabled the efficient construction of complex molecular architectures. These synthetic strategies not only facilitate the production of high-quality compounds but also provide insights into structural optimization for improved pharmacological activity.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a valuable tool for mechanistic studies in drug discovery research. By understanding how different functional groups contribute to biological activity, researchers can gain insights into structure-function relationships, which are essential for designing next-generation drugs.

Future research directions include exploring derivative compounds based on 2-(1-(difluoromethyl)-3-(pyridin-2-yl)-1H-pyrazol-5-yl)ethan-1-am ine to further enhance its therapeutic potential. Modifications such as altering substitution patterns or introducing new functional groups could lead to compounds with improved efficacy or novel mechanisms of action. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinical applications.

In conclusion, compound with CAS No. 2097964-60-6 and product name 2-(1-(difluoromethyl)-3-(pyridin -2 - yl ) - 1 H - pyrazol - 5 - yl ) ethan - 1 - am ine represents a significant contribution to pharmaceutical chemistry. Its intricate molecular design, characterized by key structural features such as the difluoromethyl, pyridin - 2 - yl, and pyrazol moieties, positions it as a promising candidate for drug development. Ongoing research efforts aim to fully elucidate its therapeutic potential and explore novel applications in medicine.